Furo[3,2-c]pyridine-4-carboxylic acid

• IUPAC Name: furo[3,2-c]pyridine-4-carboxylic acid
• InChI: InChI=1S/C8H5NO3/c10-8(11)7-5-2-4-12-6(5)1-3-9-7/h1-4H,(H,10,11)
• InChI Key: IZFSQLGLFJHCDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1OC=C2)C(=O)O
• Molecular Formula: C8H5NO3
• DSSTOX Substance ID: DTXSID40442001
• Molecular Weight: 163.13 g/mol
• CAS RN: 190957-82-5

Description

“Furo[3,2-c]pyridine-4-carboxylic acid” is a chemical compound with the molecular weight of 163.13. It is used in the field of chemistry for various purposes. The furo[3,2-c]pyridine core has been identified as a novel scaffold for potent and highly selective inhibitors of cdc-like kinases (CLKs) and efficient modulators of the Hedgehog signaling pathway.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One study reports a rare four-step tandem reaction between acrylamides and 4-hydroxy-2-alkynoates to prepare novel furo[3,2-c]pyridine-1,4-diones. Another study describes the synthesis of pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles as a magnetic catalyst for synthesis of pyrano[3,2-b]pyranone derivatives under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H5NO3/c10-8(11)7-5-2-4-12-6(5)1-3-9-7/h1-4H,(H,10,11). This indicates that the compound contains 8 carbon atoms, 5 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms.

Chemical Reactions Analysis

“this compound” can undergo various chemical reactions. For instance, it can participate in a unique domino reaction that includes C–H activation, Lossen rearrangement, annulation, and lactonization. This reaction pathway allows for the synthesis of novel furo[3,2-c]pyridine-1,4-diones.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Scientific Research Applications

• Synthesis and Reactions : Furo[3,2-c]pyridine derivatives have been synthesized through various chemical reactions. For instance, the synthesis of 5-Aminofuro[3,2-c]pyridinium tosylates and their reactions to form furo[3,2-c]pyrazolo[1,5-a]pyridinecarboxylic esters were reported, highlighting the versatility of these compounds in organic synthesis (Bencková & Krutošíková, 1999).

• Antimicrobial Activity : Some derivatives of Furo[3,2-C]Pyridine have shown moderate to good antimicrobial activity against various bacteria and fungi, indicating potential applications in the development of new antimicrobial agents (Hrasna, Ürgeová & Krutošíková, 2012).

• Novel Synthesis Methods : New methods for synthesizing Furo[3,2-c]pyridine derivatives have been developed, such as a one-pot synthesis from 2-Bromopyridine-3-carboxylic acid and carbonyl compounds, showcasing innovative approaches in chemical synthesis (Kobayashi, Kozuki & Konishi, 2009).

• Pharmacological Potential : Furo[3,2-c]pyridine and Thieno[3,2-c]pyridine compounds have been identified for their potential use in disease treatment, including cancer and conditions involving protein kinase activity such as RON and/or MET (Li et al., 1974).

• Anticancer Activity : Derivatives of Furo[2,3-b]pyridine-2-carboxamide and Pyrido[3',2':4,5]furo[3,2-d]pyrimidin-4(3H)-one were synthesized and showed significant anticancer activity against various human cancer cell lines, suggesting their potential in cancer therapy (Kumar et al., 2018).

• Potential Antipsychotic Activity : Arylpiperazine derivatives of the Furo[3,2-c]pyridine ring system have shown significant activity in blocking stereotypy and climbing induced by apomorphine, indicating potential antipsychotic properties (New et al., 1989).

Safety and Hazards

“Furo[3,2-c]pyridine-4-carboxylic acid” may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Mode of Action

It has been suggested that it may undergo a unique four-step cascade reaction, which includes c–h activation, lossen rearrangement, annulation, and lactonization . These reactions could potentially lead to changes in the structure and function of its targets.

Biochemical Pathways

The compound’s unique four-step cascade reaction suggests that it may interact with multiple biochemical pathways . The downstream effects of these interactions are currently unknown and warrant further investigation.

Result of Action

One study suggests that a compound with a similar structure, named liq-tf, showed high quantum yield and high generation efficiency of reactive oxygen species, and could be used for specific imaging and photodynamic ablation of gram-positive bacteria .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .